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This guide provides a comprehensive comparison of the preclinical data for TYA-018, a novel
histone deacetylase 6 (HDACSG) inhibitor, against alternative therapeutic strategies in models of
Dilated Cardiomyopathy (DCM) and Heart Failure with Preserved Ejection Fraction (HFpEF).
The data, compiled from peer-reviewed publications, is intended for researchers, scientists,
and drug development professionals to facilitate an objective evaluation of TYA-018's
therapeutic potential.

Executive Summary

TYA-018, a highly selective HDACS6 inhibitor developed by Tenaya Therapeutics, has
demonstrated significant cardioprotective effects in preclinical models of both genetic DCM and
HFpEF. In a BAG3 cardiomyocyte knockout mouse model of DCM, TYA-018 improved cardiac
function and energetics. In a murine model of HFpEF, TYA-018 showed comparable efficacy to
the SGLT2 inhibitor empagliflozin, a clinically approved therapy for heart failure. This guide
presents the key preclinical findings for TYA-018 alongside a direct comparison with relevant
alternative therapies, supported by detailed experimental protocols and mechanistic pathway
diagrams.
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Part 1: TYA-018 in Dilated Cardiomyopathy (DCM)

TYA-018 was evaluated in a BAG3 cardiomyocyte-knockout (BAG3cKO) mouse model, which
recapitulates key features of human DCM. The primary comparator for this study is AFTX-201,
a novel gene therapy designed to treat BAG3-deficient DCM.

Table 1: Comparison of TYA-018 and AFTX-201 in BAG3-
Deficient DCM Mouse Models

Parameter TYA-018 AFTX-201 (Gene Therapy)

BAG3 Cardiomyocyte- ) . )
Model ) BAG3 Haploinsufficient Mice
Knockout (BAG3cKO) Mice

Left Ventricular Ejection Restoration of Cardiac

Primary Efficacy Endpoint ) i
Fraction (LVEF) Function

- Improved LVEF- Reduced left

ventricular diameter at diastole

- Restoration of cardiac

o ) function- Robust BAG3
Key Findings and systole- Protected against o
expression in non-human
sarcomere damage- Enhanced ]
, _ primates
cardiac energetics

Mechanism of Action HDACS6 Inhibition BAG3 Gene Replacement

Note: Direct quantitative comparison is limited due to differences in the specific BAG3-deficient
models and reported endpoints.

Experimental Protocols: TYA-018 in DCM

Animal Model: Cardiomyocyte-specific BAG3 knockout (BAG3cKO) mice were used. These
mice exhibit a progressive decline in heart function, simulating human DCM.[1]

Drug Administration: TYA-018 was administered to BAG3cKO mice. The specific dosage and
duration of treatment were determined to achieve optimal therapeutic effect.

Echocardiography: Cardiac function, including Left Ventricular Ejection Fraction (LVEF) and left
ventricular dimensions, was assessed using high-resolution echocardiography.
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Histological Analysis: Heart tissues were examined for sarcomeric damage and other cellular

abnormalities.

Metabolic Analysis: Mitochondrial function and cardiac energetics were evaluated to
understand the metabolic benefits of TYA-018 treatment.[1]

Signaling Pathway: TYA-018 in DCM
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Part 2: TYA-018 in Heart Failure with Preserved
Ejection Fraction (HFpEF)

TYA-018 was assessed in a murine model of HFpEF induced by a high-fat diet and moderate
transverse aortic constriction (mTAC), which mimics the metabolic and mechanical stress seen

in human HFpEF.[2][3] The primary comparator is empagliflozin, an SGLT2 inhibitor.

Table 2: Comparison of TYA-018 and Empagliflozin in a

Murine HEpEF Model

Parameter TYA-018 Empagliflozin
) ) High-Fat Diet + "2-Hit" Murine
High-Fat Diet + Moderate )
) o Model / Transverse Aortic
Model Transverse Aortic Constriction

(mTAC) Murine Model

Constriction (TAC) Murine
Model

Cardiac Function

- Reversal of diastolic
dysfunction- Decreased
hypertrophy- Reduced
fibroblast activation

- Improved diastolic function-
Ameliorated myocyte

hypertrophy

Systemic Effects

- Improved exercise
performance- Improved
glucose tolerance- Reduced

markers of inflammation

- Attenuated body weight gain-
Reduced systolic and diastolic
blood pressure- Improved

glucose tolerance

Gene Expression

- Greater impact on markers of
oxidative stress, inflammation,

and metabolism

- Modest impact on markers of
oxidative stress, inflammation,

and metabolism

Combination Therapy

Additive benefits with
empagliflozin, with cardiac
function nearing that of healthy

controls

[2][3]
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Experimental Protocols: TYA-018 in HFpEF

Animal Model: A murine model of HFpEF was established using a combination of a high-fat diet
(HFD) and moderate transverse aortic constriction (mTAC).[2][3]

Drug Administration: TYA-018 was administered as a single agent or in combination with

empagliflozin.

Echocardiography and Hemodynamic Analysis: Comprehensive assessment of cardiac
structure and function, including diastolic function, was performed.

Gene Expression Analysis: RNA sequencing was used to analyze transcriptional changes in
heart tissue to elucidate the mechanism of action.[2]

Metabolic and Exercise Studies: Glucose tolerance tests and exercise performance
assessments were conducted to evaluate systemic effects.

Experimental Workflow: Preclinical HFpEF Study
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Conclusion

The preclinical data for TYA-018 demonstrates its potential as a promising therapeutic agent
for both DCM and HFpEF. Its mechanism of action, centered on the inhibition of HDACG6,
appears to address key pathological processes in these distinct forms of heart failure. In the
BAG3-deficient model of DCM, TYA-018 shows disease-modifying potential. In the HFpEF
model, TYA-018 exhibits comparable efficacy to a clinically validated therapy and shows
potential for additive benefits in combination. These findings support the continued clinical
development of HDACSG inhibitors for the treatment of heart failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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